Charge transfer through DNA triggered by site selective charge injection into adenine
Chemical Communications Pub Date: 2002-08-12 DOI: 10.1039/B205928B
Abstract
A positive charge, which was injected site selectively into
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